Cas no 145345-84-2 (2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-
• CAS No: 145345-84-2
• MF: C₉H₁₀O₂S₃
• MW: 246.369498729706
• CID: 189798
• PubChem ID: 197523
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5-tris(methylthio)-
• 2,3,5-tris(methylsulfanyl)cyclohexa-2,5-diene-1,4-dione
• 145345-84-2
• T 1801 B
• 2,3,5-tris(methylsulanyl)cyclohexa-2,5-diene-1,4-dione
• T1801 B
• CHEBI:221175
• DTXSID50162985

• Inchi： 1S/C9H10O2S3/c1-12-6-4-5(10)8(13-2)9(14-3)7(6)11/h4H,1-3H3
• InChI Key： ZWUJNEVMDJFNJO-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=CC(C=1SC)=O)SC)=O

Computed Properties

• Exact Mass: 245.9844
• Monoisotopic Mass: 245.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 366.2°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.636
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones